Cas no 2034579-57-0 (5-chloro-2-[(1-cyclopropanecarbonylpiperidin-3-yl)oxy]pyrimidine)

• Product Name: 5-chloro-2-[(1-cyclopropanecarbonylpiperidin-3-yl)oxy]pyrimidine
• CAS No: 2034579-57-0
• MF: C₁₃H₁₆ClN₃O₂
• MW: 281.738041877747
• CID: 5786078
• PubChem ID: 119100790
• Update Time: 2025-09-24

5-chloro-2-[(1-cyclopropanecarbonylpiperidin-3-yl)oxy]pyrimidine Chemical and Physical Properties

Names and Identifiers

• [3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl]-cyclopropylmethanone
• F6480-4680
• (3-((5-chloropyrimidin-2-yl)oxy)piperidin-1-yl)(cyclopropyl)methanone
• 2034579-57-0
• AKOS026701564
• 5-chloro-2-[(1-cyclopropanecarbonylpiperidin-3-yl)oxy]pyrimidine

• Inchi： 1S/C13H16ClN3O2/c14-10-6-15-13(16-7-10)19-11-2-1-5-17(8-11)12(18)9-3-4-9/h6-7,9,11H,1-5,8H2
• InChI Key： VTXFOGUUQJLASY-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)OC1CCCN(C1)C(C1CC1)=O

Computed Properties

• Exact Mass: 281.0931045g/mol
• Monoisotopic Mass: 281.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.3Ų

Additional information on 5-chloro-2-[(1-cyclopropanecarbonylpiperidin-3-yl)oxy]pyrimidine

Introduction to 5-chloro-2-[(1-cyclopropanecarbonylpiperidin-3-yl)oxy]pyrimidine (CAS No. 2034579-57-0)

5-chloro-2-[(1-cyclopropanecarbonylpiperidin-3-yl)oxy]pyrimidine, identified by the CAS number 2034579-57-0, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic molecule features a pyrimidine core substituted with a chloro group at the 5-position and an oxy-piperidine moiety at the 2-position, linked through an ester-like functionality. The structural complexity of this compound makes it a promising candidate for further exploration in medicinal chemistry, particularly in the development of novel therapeutic agents.

The 5-chloro substituent on the pyrimidine ring is a key feature that enhances the electrophilicity of the molecule, making it susceptible to nucleophilic attack. This property is particularly useful in medicinal chemistry for constructing biaryl or heteroaryl derivatives, which are common motifs in many pharmacologically active compounds. Additionally, the (1-cyclopropanecarbonylpiperidin-3-yl)oxy group introduces a bulky piperidine scaffold, which can influence both the solubility and binding affinity of the compound when interacting with biological targets.

In recent years, there has been growing interest in pyrimidine derivatives due to their broad spectrum of biological activities. Pyrimidines are fundamental building blocks in nucleic acids and have been extensively studied for their roles in antiviral, anticancer, and antimicrobial applications. The introduction of functional groups such as chloro and ester-like linkages further expands their utility, enabling the design of molecules with tailored pharmacokinetic properties.

One of the most compelling aspects of 5-chloro-2-[(1-cyclopropanecarbonylpiperidin-3-yl)oxy]pyrimidine is its potential as a scaffold for drug development. The combination of a chloro-substituted pyrimidine with a cyclopropane-carbonyl-piperidine group creates a unique chemical entity that can be modified to target specific biological pathways. For instance, modifications at the piperidine ring could enhance binding to enzymes or receptors involved in disease processes.

Recent studies have highlighted the importance of cyclopropane motifs in drug discovery. Cyclopropanes are known for their high reactivity and ability to engage with biological targets in novel ways. The incorporation of a cyclopropane group in 5-chloro-2-[(1-cyclopropanecarbonylpiperidin-3-yl)oxy]pyrimidine not only adds structural diversity but also opens up possibilities for exploring new chemical space. This could lead to the identification of compounds with improved efficacy and reduced side effects compared to existing therapies.

The (1-cyclopropanecarbonylpiperidin-3-yl)oxy moiety is another critical feature that warrants further investigation. Piperidine derivatives are well-documented for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier. By linking this moiety to a pyrimidine core, researchers can potentially develop compounds with enhanced CNS penetration and improved pharmacological profiles.

In terms of synthetic approaches, 5-chloro-2-[(1-cyclopropanecarbonylpiperidin-3-yl)oxy]pyrimidine can be synthesized through multi-step organic reactions involving condensation, cyclization, and functional group transformations. The synthesis typically requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal catalysis may be employed to streamline the process and improve scalability.

The pharmaceutical industry has been increasingly leveraging computational methods to accelerate drug discovery. Molecular modeling and virtual screening techniques can be used to predict the binding affinity of 5-chloro-2-[(1-cyclopropanecarbonylpiperidin-3-yl)oxy]pyrimidine to target proteins or enzymes. These methods help identify potential lead compounds that can be further optimized through experimental validation.

One area where this compound shows promise is in oncology research. Pyrimidine derivatives have been extensively studied for their antitumor properties, and modifications at key positions can enhance their cytotoxicity against cancer cells. The presence of both chloro and ester-like functionalities provides multiple sites for derivatization, allowing researchers to fine-tune the pharmacological properties of the compound.

Another potential application lies in antiviral therapy. The ability of pyrimidines to mimic natural nucleobases makes them attractive candidates for inhibiting viral replication. By incorporating structural elements like cyclopropane rings and piperidine moieties, researchers can develop compounds that disrupt viral enzymes or interfere with viral assembly.

The development of new antibiotics is also an area where 5-chloro-2-[(1-cyclopropanecarbonylpiperidin-3-yl)oxy]pyrimidine could make significant contributions. Antibiotic resistance poses a major global health challenge, necessitating the discovery of novel antimicrobial agents. Pyrimidine-based compounds have shown promise in overcoming resistance mechanisms by targeting bacterial enzymes or interfering with essential metabolic pathways.

In conclusion, 5-chloro-2-[(1-cyclopropanecarbonylpiperidin-3-yl)oxy]pyrimidine (CAS No. 2034579-57-0) represents a versatile and innovative compound with broad applications in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play a significant role in future drug development efforts.